Cas no 1795189-69-3 (N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide)

• Product Name: N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide
• CAS No: 1795189-69-3
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5368173
• Update Time: 2025-05-24

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]-3,4-dimethoxybenzamide
• N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide

• Inchi： 1S/C21H21NO4S/c1-25-17-10-8-15(12-18(17)26-2)21(24)22-13-16-9-11-19(27-16)20(23)14-6-4-3-5-7-14/h3-12,20,23H,13H2,1-2H3,(H,22,24)
• InChI Key： DPJDZPOFIPEQGG-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(O)C2=CC=CC=C2)=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

Additional information on N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No 1795189-69-3, known as N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with hydroxyphenyl and dimethoxybenzamide functionalities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurodegenerative diseases and cancer.

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide exhibits a complex molecular architecture that includes a thiophene moiety at the core. The thiophene ring is substituted at position 5 with a hydroxyphenylmethyl group and at position 2 with a benzamide substituent. The benzamide group itself is further modified with methoxy groups at positions 3 and 4 of the aromatic ring. This intricate structure contributes to the compound's unique physicochemical properties and biological activity.

Recent research has focused on the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in disease progression. Studies conducted in vitro have demonstrated that N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory conditions.

In addition to its anti-inflammatory effects, this compound has also shown potential in anticancer research. Preclinical studies have revealed that N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide can induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to inhibit key oncogenic signaling pathways, such as the PI3K/AKT/mTOR pathway.

The synthesis of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthetic route by employing advanced catalytic systems and protecting group strategies, enabling scalable production of the compound for further preclinical testing.

From an analytical chemistry perspective, this compound has been extensively characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions within the molecule.

One of the most intriguing aspects of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide is its ability to interact with specific protein targets within cellular systems. Computational modeling studies have identified potential binding sites on several enzymes and receptors, suggesting that the compound could serve as a lead molecule for drug discovery efforts aimed at treating neurodegenerative diseases such as Alzheimer's disease.

Moreover, recent advancements in drug delivery systems have opened new avenues for leveraging this compound's therapeutic potential. Researchers are exploring nanotechnology-based approaches to enhance its bioavailability and reduce systemic toxicity, which are critical factors for successful translation into clinical applications.

In conclusion, N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-3,4-dimethoxybenzamide represents a cutting-edge molecule with significant potential in modern medicine. Its unique chemical structure, coupled with promising biological activity profiles, positions it as a valuable tool in drug discovery and development efforts across multiple therapeutic areas.